Cas no 2172180-00-4 ((9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate)

• Product Name: (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• CAS No: 2172180-00-4
• MF: C₂₆H₂₆N₂O₂
• MW: 398.496846675873
• CID: 6034647
• PubChem ID: 165805866
• Update Time: 2025-06-14

(9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• EN300-1275320
• (9H-fluoren-9-yl)methyl 6-[(methylamino)methyl]-1,2,3,4-tetrahydroisoquinoline-2-carboxylate
• 2172180-00-4

• Inchi： 1S/C26H26N2O2/c1-27-15-18-10-11-20-16-28(13-12-19(20)14-18)26(29)30-17-25-23-8-4-2-6-21(23)22-7-3-5-9-24(22)25/h2-11,14,25,27H,12-13,15-17H2,1H3
• InChI Key： LUIFBFHNVFJHRR-UHFFFAOYSA-N
• SMILES： O(C(N1CC2C=CC(CNC)=CC=2CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 398.199428076g/mol
• Monoisotopic Mass: 398.199428076g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 574
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 41.6Ų

Additional information on (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate

Research Briefing on (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172180-00-4)

The compound (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate (CAS: 2172180-00-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel tetrahydroisoquinoline derivatives, which are known for their diverse pharmacological properties. The presence of the fluorenylmethyl (Fmoc) protecting group in the molecule enhances its stability during synthetic processes, making it a valuable tool in peptide and small-molecule chemistry. Researchers have successfully utilized this compound in the development of protease inhibitors and receptor modulators, demonstrating its versatility in medicinal chemistry applications.

In terms of biological activity, preliminary in vitro studies have shown that derivatives of (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate exhibit promising binding affinity towards various neurological targets, including dopamine and serotonin receptors. These findings suggest potential applications in the treatment of central nervous system (CNS) disorders, such as Parkinson's disease and depression. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic properties.

The synthesis of this compound typically involves a multi-step process, starting with the protection of the tetrahydroisoquinoline core followed by the introduction of the methylamino moiety. Recent advancements in catalytic methods have improved the yield and purity of the final product, making it more accessible for large-scale production. Additionally, researchers have explored the use of green chemistry principles to minimize environmental impact during synthesis, aligning with the growing emphasis on sustainable pharmaceutical manufacturing.

Despite its promising attributes, challenges remain in the optimization of (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate for clinical applications. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through structural modifications and formulation strategies. Collaborative efforts between academic and industrial researchers are essential to overcome these hurdles and unlock the full therapeutic potential of this compound.

In conclusion, (9H-fluoren-9-yl)methyl 6-(methylamino)methyl-1,2,3,4-tetrahydroisoquinoline-2-carboxylate represents a valuable scaffold in medicinal chemistry with diverse applications in drug discovery. Ongoing research efforts are expected to further elucidate its mechanism of action and expand its utility in the development of novel therapeutics. This briefing underscores the importance of continued investigation into this compound and its derivatives to address unmet medical needs in various disease areas.